BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Stearoyl
Coenzyme A Lithium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B573382

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearoyl coenzyme A (Stearoyl-CoA) lithium salt is a pivotal molecule in the realm of lipid
metabolism. As the 18-carbon saturated fatty acyl-CoA, it stands at a critical metabolic
crossroads, serving as a key substrate for both the synthesis of monounsaturated fatty acids
and the elongation of fatty acid chains. This technical guide provides a comprehensive
overview of the structure, properties, and biological significance of Stearoyl-CoA lithium salt,
with a focus on its practical application in research and drug development.

Structure and Physicochemical Properties

Stearoyl-CoA is a complex molecule comprising a stearic acid moiety linked to coenzyme A via
a thioester bond. The lithium salt form enhances its stability and solubility in aqueous solutions,
making it suitable for a wide range of biochemical assays.

Table 1: General and Physicochemical Properties of Stearoyl Coenzyme A Lithium Salt
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Property Value Reference(s)
n-Octadecanoyl Coenzyme A

Synonyms o [1]
lithium salt

CAS Number 193402-48-1 [1]

Molecular Formula

C39H70N7017P3S - xLi

[1]

Molecular Weight 1034.00 g/mol [1]
Appearance White to slightly yellow powder  [1]
Purity >90% [2]
Solubility Soluble in water (2 mg/mL) [3]
Storage Store at -20°C [4]

Aqueous solutions are stable
Stability for up to 6 months at -80°C

and for 1 month at -20°C.

Biological Role and Signaling Pathways

Stearoyl-CoA is a central player in lipid biosynthesis and cellular signaling. Its primary roles

include:

o Substrate for Stearoyl-CoA Desaturase (SCD): Stearoyl-CoA is the principal substrate for

SCD, an endoplasmic reticulum-bound enzyme that catalyzes the introduction of a cis-

double bond at the A9 position of the fatty acyl chain, converting it to oleoyl-CoA.[5][6] This is

a rate-limiting step in the biosynthesis of monounsaturated fatty acids (MUFAS), which are

essential components of membrane phospholipids, triglycerides, and cholesterol esters.[5][7]

o Fatty Acid Elongation: Stearoyl-CoA can be further elongated in the endoplasmic reticulum

by the addition of two-carbon units from malonyl-CoA, contributing to the synthesis of very-
long-chain fatty acids (VLCFAS).[8][9]

» PPAR Signaling Pathway: Stearoyl-CoA and its downstream product, oleoyl-CoA, are

involved in the activation of Peroxisome Proliferator-Activated Receptors (PPARS),
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particularly PPARY.[2] PPARSs are nuclear receptors that play a crucial role in the regulation
of genes involved in lipid and glucose metabolism.[10] Activation of PPARY by ligands such
as oleoyl-CoA can influence adipogenesis and insulin sensitivity.[11][12][13]

Conversion of Stearoyl-CoA to Oleoyl-CoA

The desaturation of Stearoyl-CoA is a critical enzymatic reaction for maintaining cellular lipid
homeostasis.
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Conversion of Stearoyl-CoA to Oleoyl-CoA by SCD1.

Fatty Acid Elongation Pathway

Stearoyl-CoA serves as a substrate for the fatty acid elongation machinery, leading to the
synthesis of longer saturated fatty acids.
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Microsomal fatty acid elongation of Stearoyl-CoA.
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PPARYy Activation Signaling

The metabolic products of Stearoyl-CoA can act as signaling molecules to activate PPARYy,
influencing gene expression related to lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

